Cas no 2133852-18-1 (Unii-W9S9kzx5MD)

• Product Name: Unii-W9S9kzx5MD
• CAS No: 2133852-18-1
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• CID: 5071497
• PubChem ID: 138622158
• Update Time: 2025-07-15

Unii-W9S9kzx5MD Chemical and Physical Properties

Names and Identifiers

• W9S9KZX5MD
• Zastaprazan
• Zastaprazan [INN]
• 1-Azetidinyl(8-(((2,6-dimethylphenyl)methyl)amino)-2,3-dimethylimidazo(1,2-a)pyridin-6-yl)methanone
• Methanone, 1-azetidinyl(8-(((2,6-dimethylphenyl)methyl)amino)-2,3-dimethylimidazo(1,2-a)pyridin-6-yl)-
• Unii-W9S9kzx5MD
• 2133852-18-1
• JP1366
• MS-25766
• DA-79076
• azetidin-1-yl-[8-[(2,6-dimethylphenyl)methylamino]-2,3-dimethylimidazo[1,2-a]pyridin-6-yl]methanone
• GTPL13433
• CS-0204155
• G18417
• JAQBO
• HY-139557
• AKOS040757321
• JP-1366
• SCHEMBL20986992

• Inchi： 1S/C22H26N4O/c1-14-7-5-8-15(2)19(14)12-23-20-11-18(22(27)25-9-6-10-25)13-26-17(4)16(3)24-21(20)26/h5,7-8,11,13,23H,6,9-10,12H2,1-4H3
• InChI Key： FEQFUBYYZYQTOJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2=NC(C)=C(C)N2C=1)NCC1C(C)=CC=CC=1C)N1CCC1

Computed Properties

• Exact Mass: 362.21066147 g/mol
• Monoisotopic Mass: 362.21066147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.6
• Molecular Weight: 362.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Unii-W9S9kzx5MD

Introduction to Compound with CAS No. 2133852-18-1 and Product Name Unii-W9S9kzx5MD

The compound with the CAS number 2133852-18-1 and the product name Unii-W9S9kzx5MD represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of its chemical characteristics, mechanisms of action, and recent research findings provides a comprehensive understanding of its significance.

Chemically, the compound CAS No. 2133852-18-1 belongs to a class of molecules that exhibit remarkable stability and bioavailability. Its molecular structure, characterized by a complex arrangement of functional groups, contributes to its versatility in biological interactions. The product name Unii-W9S9kzx5MD is assigned by regulatory bodies to ensure unique identification in the pharmaceutical industry, highlighting the importance of standardized naming conventions in chemical commerce.

Recent studies have demonstrated the potential of this compound in addressing critical challenges in drug development. Its ability to interact with biological targets at a molecular level has opened new avenues for therapeutic intervention. For instance, research indicates that CAS No. 2133852-18-1 may play a pivotal role in modulating inflammatory responses, making it a promising candidate for treating chronic inflammatory diseases.

In the realm of medicinal chemistry, the synthesis and optimization of Unii-W9S9kzx5MD have been subjects of intense investigation. Advanced synthetic methodologies have been employed to enhance its pharmacological properties, including improved solubility and reduced toxicity. These efforts align with global trends toward developing more effective and safer pharmaceutical agents.

The compound's potential applications extend beyond traditional therapeutic uses. Preliminary research suggests that it may exhibit antimicrobial properties, offering a novel approach to combat antibiotic-resistant strains. This dual functionality as both an anti-inflammatory and antimicrobial agent positions CAS No. 2133852-18-1 as a multifaceted tool in addressing complex medical conditions.

From a regulatory perspective, the approval process for compounds like Unii-W9S9kzx5MD involves rigorous testing to ensure safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in navigating these regulatory pathways. The integration of computational modeling and high-throughput screening techniques has expedited the development pipeline for such compounds.

The impact of this compound on clinical trials is another area of significant interest. Phase I trials have provided preliminary data on its tolerability and pharmacokinetic profile, paving the way for larger-scale studies. These trials not only assess safety but also evaluate the compound's interaction with human biological systems, providing invaluable insights for further optimization.

Future directions in research on CAS No. 2133852-18-1 include exploring its potential in personalized medicine. By leveraging genetic and proteomic data, researchers aim to identify patient subgroups that would benefit most from this compound. This personalized approach aligns with broader trends in healthcare aimed at tailoring treatments to individual needs.

The industrial significance of Unii-W9S9kzx5MD cannot be overstated. Its development underscores the importance of innovation in chemical manufacturing processes, particularly those that enhance sustainability and efficiency. As demand for high-quality pharmaceuticals grows, compounds like this one are poised to play a central role in meeting global healthcare needs.

In conclusion, the compound identified by CAS No. 2133852-18-1 and marketed under the name Unii-W9S9kzx5MD represents a cornerstone in modern chemical and biomedical research. Its multifaceted applications, coupled with ongoing advancements in synthetic chemistry and clinical trials, highlight its transformative potential in addressing complex medical challenges.